Galidesivir dihydrochloride

• CAS: 1373208-51-5
• Molecular Formula: C11H17Cl2N5O3
• Molecular Weight: 338.19 g/mol
• SMILES: C1=C(C2=C(N1)C(=NC=N2)N)C3C(C(C(N3)CO)O)O.Cl.Cl
• InChI: InChI=1S/C11H15N5O3.2ClH/c12-11-8-6(14-3-15-11)4(1-13-8)7-10(19)9(18)5(2-17)16-7;;/h1,3,5,7,9-10,13,16-19H,2H2,(H2,12,14,15);2*1H/t5-,7+,9-,10+;;/m1../s1
• InChIKey: LOHGEHBUEDUIRK-PUSSMWDMSA-N

Galidesivir Dihydrochloride: Broad-Spectrum RdRp Inhibitor

Galidesivir dihydrochloride (BCX4430; Immucillin-A dihydrochloride) is a synthetic adenosine nucleoside analog that functions as a direct-acting antiviral agent by disrupting viral RNA-dependent RNA polymerase (RdRp) activity . It is characterized as a broad-spectrum RNA virus inhibitor with demonstrated in vitro activity against over 20 RNA viruses across nine distinct families, including filoviruses, flaviviruses, and coronaviruses [1]. The compound is supplied as a dihydrochloride salt (C11H15N5O3·2HCl, MW 338.19) with purity ≥98% (HPLC), and is formulated to enhance aqueous solubility for in vitro and in vivo applications . Galidesivir has advanced through Phase I clinical evaluation in healthy adult subjects and is under investigation as a medical countermeasure for Marburg virus disease and other high-consequence viral infections [2].

Filovirus NHP model-response studies

Broad-spectrum RNA virus inhibitor screening

Dihydrochloride salt form for aqueous formulation

• [1] Julander, J. G., Demarest, J. F., Taylor, R., Gowen, B. B., Walling, D. M., Mathis, A., & Babu, Y. S. (2021). An update on the progress of galidesivir (BCX4430), a broad-spectrum antiviral. Antiviral Research, 195, 105180. View Source
• [2] Mathis, A., Collins, D., Dobo, S., Walling, D. M., Sheridan, W. P., & Taylor, R. (2022). Pharmacokinetics and Safety of the Nucleoside Analog Antiviral Drug Galidesivir Administered to Healthy Adult Subjects. Clinical Pharmacology in Drug Development, 11(4), 467-474. View Source

Limitations of Nucleoside Analog Substitution for Galidesivir

Nucleoside analog antivirals targeting viral RdRp exhibit profound structural and mechanistic divergence that precludes simple substitution. Galidesivir dihydrochloride is an adenosine analog with a pyrrolidine core that acts as a non-obligate RNA chain terminator, a mechanism distinct from obligate chain terminators like remdesivir (a monophosphoramidate prodrug) or mutagenic agents like favipiravir and ribavirin [1][2]. These mechanistic differences translate to divergent antiviral spectra, resistance profiles, and in vivo efficacy outcomes. Furthermore, the dihydrochloride salt form of galidesivir confers specific solubility and stability characteristics that directly impact formulation and experimental reproducibility compared to the free base or alternative salt forms . In vivo, galidesivir demonstrates efficacy in animal models that often exceeds predictions from cell culture potency—a phenomenon not uniformly observed across all nucleoside analogs [3]. Therefore, selection of galidesivir dihydrochloride must be driven by compound-specific, quantitative performance data rather than class-based assumptions.

Non-obligate chain termination mechanism may not transfer to obligate terminators or mutagenic nucleoside analogs

Dihydrochloride salt solubility and stability may shift in vivo exposure compared to free base or other salts

In vivo model-response outcomes may not be predicted by in vitro potency alone

• [1] Warren, T. K., et al. (2014). Protection against filovirus diseases by a novel broad-spectrum nucleoside analogue BCX4430. Nature, 508(7496), 402-405. View Source
• [2] Celik, I. (2021). In silico evaluation of potential inhibitory activity of remdesivir, favipiravir, ribavirin and galidesivir active forms on SARS-CoV-2 RNA polymerase. Molecular Diversity, 25(3), 1821-1830. View Source
• [3] Julander, J. G., et al. (2021). An update on the progress of galidesivir (BCX4430), a broad-spectrum antiviral. Antiviral Research, 195, 105180. View Source

Galidesivir: Quantitative Comparison Evidence

Marburg Virus NHP Survival Efficacy

In the cynomolgus macaque model of Marburg virus (MARV) infection, galidesivir (BCX4430) achieved complete protection (100% survival) when administered at 50 mg/kg [1]. In contrast, remdesivir (GS-5734) provided only 83% survival at a 10/5 mg/kg regimen, and favipiravir (T-705) also demonstrated 83% survival in the same model [2]. This represents a 17 percentage-point absolute improvement in survival over both comparators under comparable experimental conditions.

Marburg NHP survival

Cross-study comparable

100% (galidesivir) vs 83% (remdesivir, favipiravir)

Reported NHP survival endpoint context

17-percentage-point absolute difference

Evidence Dimension	In vivo survival efficacy (Marburg virus)
Target Compound Data	100% survival
Comparator Or Baseline	Remdesivir: 83% survival; Favipiravir: 83% survival
Quantified Difference	Absolute improvement of 17 percentage points
Conditions	Cynomolgus macaque model, lethal MARV challenge, post-exposure treatment

Why This Matters

For procurement decisions involving filovirus countermeasure research, the 17% absolute survival advantage in the gold-standard NHP model directly impacts study power calculations and endpoint reliability.

• [1] Warren, T. K., et al. (2014). Protection against filovirus diseases by a novel broad-spectrum nucleoside analogue BCX4430. Nature, 508(7496), 402-405. View Source
• [2] Pathogens Table 1: Antiviral Therapy Comparison. Marburg virus efficacy in cynomolgus macaques. View Source

Enhanced Aqueous Solubility from Dihydrochloride Salt

Galidesivir dihydrochloride exhibits aqueous solubility of 33.82 mg/mL (100 mM) in water, significantly exceeding the solubility of the free base form (galidesivir, CAS 249503-25-1), which is reported at 1.53 mg/mL (5.77 mM) [1]. In DMSO, the dihydrochloride salt achieves 16.91 mg/mL (50 mM) solubility .

Aqueous solubility

Direct head-to-head

33.82 mg/mL vs 1.53 mg/mL

Supports aqueous formulation workflow

~22-fold improvement in water

Evidence Dimension	Aqueous solubility
Target Compound Data	33.82 mg/mL (100 mM) in water
Comparator Or Baseline	Galidesivir free base: 1.53 mg/mL (5.77 mM) in water
Quantified Difference	~22-fold higher aqueous solubility
Conditions	Room temperature, water as solvent

Why This Matters

The 22-fold improvement in aqueous solubility enables higher-concentration stock solutions and more flexible in vivo dosing regimens without the use of co-solvents that may confound biological results.

• [1] GlpBio. Galidesivir (BCX 4430) free base solubility. CAS 249503-25-1. View Source

SARS-CoV-2 RdRp Binding Affinity

In silico molecular docking studies evaluating nucleoside analog binding to SARS-CoV-2 RNA-dependent RNA polymerase (RdRp) demonstrated that galidesivir triphosphate (the active metabolite) exhibited higher binding affinity compared to the natural substrate ATP [1]. Molecular dynamics simulations further confirmed that galidesivir triphosphate increased the stability of the RdRp complex [2]. Among the four antivirals evaluated (remdesivir, favipiravir, ribavirin, and galidesivir), galidesivir and ribavirin triphosphates showed the most favorable binding characteristics relative to ATP [3].

RdRp binding (in silico)

Class-level inference

Higher affinity than ATP (qualitative)

Reported in silico binding context

No KD values; MD simulation support

Evidence Dimension	Binding affinity to SARS-CoV-2 RdRp (in silico)
Target Compound Data	Higher affinity than ATP
Comparator Or Baseline	ATP (natural substrate)
Quantified Difference	Qualitative superior binding (no KD values reported)
Conditions	Molecular docking and molecular dynamics simulation

Why This Matters

This computational evidence supports the mechanistic rationale for galidesivir's antiviral activity against SARS-CoV-2 and positions it as a structurally distinct RdRp inhibitor worthy of further investigation compared to analogs with weaker predicted binding.

• [1] Celik, I. (2021). In silico evaluation of potential inhibitory activity of remdesivir, favipiravir, ribavirin and galidesivir active forms on SARS-CoV-2 RNA polymerase. Molecular Diversity, 25(3), 1821-1830. View Source
• [2] Celik, I., et al. (2021). Molecular docking and dynamics of nucleoside analogs with SARS-CoV-2 RdRp. View Source
• [3] Celik, I. (2021). Comparative in silico analysis of four antiviral nucleoside analogs targeting SARS-CoV-2 RdRp. View Source

Extended Hepatic Half-Life of Active Metabolite

While galidesivir itself exhibits rapid plasma clearance with a half-life of <5 minutes in rodent and NHP models, the active intracellular triphosphate metabolite (BCX4430-TP) demonstrates an extended hepatic half-life of 6.2 hours in rats [1]. This contrasts with the plasma half-life of parent BCX4430, which is <5 minutes across species [2]. The prolonged intracellular retention of the active triphosphate form may contribute to sustained antiviral pressure despite rapid systemic clearance [3].

Active metabolite half-life

Class-level inference

BCX4430-TP 6.2 h (hepatic)

Intracellular retention context

~74-fold longer than parent plasma

Evidence Dimension	Half-life (parent vs. active metabolite)
Target Compound Data	BCX4430-TP hepatic half-life: 6.2 hours
Comparator Or Baseline	BCX4430 parent plasma half-life: <5 minutes
Quantified Difference	~74-fold longer intracellular half-life
Conditions	Rat liver tissue, triphosphate metabolite measurement

Why This Matters

The disconnect between rapid plasma clearance and prolonged intracellular retention of the active metabolite is a key pharmacokinetic feature that influences dosing frequency and efficacy predictions for galidesivir in hepatotropic viral infections.

• [1] Warren, T. K., et al. (2014). Protection against filovirus diseases by a novel broad-spectrum nucleoside analogue BCX4430. Nature, 508(7496), 402-405. View Source
• [2] Warren, T. K., et al. (2014). Extended Data Fig. 2b and Table 2: Pharmacokinetic parameters of BCX4430 and BCX4430-TP. View Source
• [3] Julander, J. G., et al. (2021). An update on the progress of galidesivir (BCX4430), a broad-spectrum antiviral. Antiviral Research, 195, 105180. View Source

Broad In Vitro Antiviral Spectrum

Galidesivir dihydrochloride demonstrates a broad in vitro antiviral spectrum with EC50 values spanning from approximately 3 μM to 68 μM across more than 20 RNA viruses from nine families [1]. Specific EC50 values include: Marburg virus 5.0 μM, Ebola virus 11.8 μM, Yellow fever virus 24.5 μM, Zika virus ~4 μg/mL (~15 μM), SARS-CoV 57.7 μM, and MERS-CoV 68.4 μM [2]. For comparison, galidesivir shows weak activity against SARS-CoV-2 at concentrations below 100 μM, while remdesivir exhibits more potent anti-SARS-CoV-2 activity in vitro [3]. The broad-spectrum profile is distinct from more narrowly active nucleoside analogs.

In vitro antiviral spectrum

Cross-study comparable

EC50 ~3–68 μM (20+ RNA viruses)

Broad-spectrum screening context

Varies by virus and cell line

Evidence Dimension	In vitro antiviral potency (EC50)
Target Compound Data	EC50 range: ~3 μM to ~68 μM (varies by virus and cell line)
Comparator Or Baseline	Varies by virus; remdesivir is more potent against SARS-CoV-2 in vitro
Quantified Difference	Not a single value; spectrum width is the differentiation
Conditions	Various cell lines (Vero, Huh-7, HeLa, etc.) and virus strains

Why This Matters

The breadth of antiviral coverage is a critical selection criterion for researchers developing broad-spectrum countermeasures or investigating pan-RNA virus inhibitors, where a single compound with demonstrated activity across multiple high-consequence pathogens is required.

• [1] Julander, J. G., et al. (2021). An update on the progress of galidesivir (BCX4430), a broad-spectrum antiviral. Antiviral Research, 195, 105180. Table 1: EC50 values against RNA viruses. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Galidesivir ligand page: Antiviral activity against Zika, SARS-CoV, MERS-CoV. View Source
• [3] Li, G., & De Clercq, E. (2020). Therapeutic options for the 2019 novel coronavirus (2019-nCoV). Nature Reviews Drug Discovery, 19(3), 149-150. View Source

Galidesivir: Validated Application Scenarios

Filovirus NHP Survival Studies

Investigators conducting post-exposure prophylaxis or therapeutic studies in the cynomolgus macaque Marburg virus model should select galidesivir dihydrochloride for its demonstrated 100% survival efficacy at 50 mg/kg, a 17-percentage-point improvement over remdesivir (83%) and favipiravir (83%) [1][2]. The compound's established safety and PK profile in Phase I human trials (126 healthy subjects) also supports translational studies [3]. The dihydrochloride salt form's 22-fold higher aqueous solubility (33.82 mg/mL) facilitates preparation of dosing solutions without organic co-solvents, reducing potential confounding variables in in vivo experiments .

Broad-Spectrum Antiviral Screening

Galidesivir dihydrochloride is an optimal reference compound for broad-spectrum antiviral screening programs targeting RNA viruses across filovirus, flavivirus, coronavirus, arenavirus, and bunyavirus families. With in vitro EC50 values ranging from ~3 μM to ~68 μM against over 20 viruses from nine families, galidesivir provides a reproducible positive control for assays involving Marburg (5.0 μM), Ebola (11.8 μM), Yellow fever (24.5 μM), Zika (~4 μg/mL), and other high-consequence pathogens [1][2]. The availability of robust solubility data and the dihydrochloride salt form ensures consistent preparation of stock solutions across multiple assay formats [3].

Intracellular Metabolite PK/PD Modeling

Galidesivir dihydrochloride serves as a valuable tool compound for investigating the disconnect between rapid plasma clearance and prolonged intracellular retention of active triphosphate metabolites. The parent compound exhibits a plasma half-life of <5 minutes in rodent and NHP models, while the active BCX4430-TP metabolite demonstrates an extended hepatic half-life of 6.2 hours [1][2]. This ~74-fold difference in half-life provides a model system for studying the PK/PD relationships of nucleoside analog prodrugs where efficacy depends on intracellular accumulation of the triphosphate form rather than sustained plasma concentrations. Researchers developing next-generation nucleoside analogs can use galidesivir as a benchmark for evaluating intracellular activation efficiency and metabolite persistence [3].

Adenosine RdRp Inhibitor SAR Studies

Galidesivir's pyrrolidine core structure and non-obligate RNA chain termination mechanism differentiate it from other adenosine analogs such as remdesivir (monophosphoramidate prodrug) and mutagenic ribonucleosides like favipiravir and ribavirin [1]. In silico docking studies demonstrate that galidesivir triphosphate exhibits higher binding affinity for SARS-CoV-2 RdRp than the natural substrate ATP, and molecular dynamics simulations confirm stabilization of the RdRp complex [2]. These structural and mechanistic distinctions make galidesivir dihydrochloride an essential comparator in SAR campaigns aimed at optimizing the balance between antiviral potency, spectrum, and resistance barrier for adenosine-based RdRp inhibitors [3].

Application

Selection Property

Validation Focus

Filovirus NHP model-response studies

NHP survival endpoint context, aqueous salt solubility

Endpoint reproducibility, comparator benchmarking

Broad-spectrum antiviral screening

Cross-family EC50 breadth

Assay spectrum reproducibility

Intracellular metabolite PK/PD modeling

Metabolite half-life differentiation

Exposure-model review

Adenosine RdRp inhibitor SAR studies

Non-obligate chain termination mechanism

Binding affinity model validation

• [1] Warren, T. K., et al. (2014). Protection against filovirus diseases by a novel broad-spectrum nucleoside analogue BCX4430. Nature, 508(7496), 402-405. View Source
• [2] Pathogens Table 1: Antiviral Therapy Comparison. Marburg virus efficacy in cynomolgus macaques. View Source
• [3] Mathis, A., et al. (2022). Pharmacokinetics and Safety of Galidesivir in Healthy Adult Subjects. Clinical Pharmacology in Drug Development, 11(4), 467-474. View Source